Cas no 102362-98-1 (3,3-dimethyl-2H-1,2-benzothiazole 1,1-dioxide)

• Product Name: 3,3-dimethyl-2H-1,2-benzothiazole 1,1-dioxide
• CAS No: 102362-98-1
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• MDL: MFCD00210043
• CID: 125040
• PubChem ID: 57649713
• Update Time: 2025-04-18

3,3-dimethyl-2H-1,2-benzothiazole 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethyl-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide
• 1,2-Benzisothiazole,2,3-dihydro-3,3-dimethyl-, 1,1-dioxide
• 2,3-Dihydro-3,3-Dimethyl-1,2-Benzisothiazole 1,1-Dioxide
• 2,3-dihydro-3,3-dimet
• 3,3-dimethyl-2,3-dihydro-1,2-benzoisothiazole 1,1-dioxide
• 3,3-dimethyl-2,3-dihydro-1,2-benzothiazol 1,1-doxide
• 3,3-Dimethyl-2,3-dihydro-1,2-benzothiazol-1,1-dioxid
• 3,3-dimethyl-2,3-dihydro-benzo[d]isothiazole 1,1-dioxide
• 37284_ALDRICH
• 37284_FLUKA
• AC1NBQFD
• ACMC-20dwje
• CTK4A0950
• SureCN448460
• 3,3-DIMETHYL-2,3-DIHYDRO-1,2-BENZISOTHIAZOLE 1,1-DIOXIDE
• 1,2-Benzisothiazole, 2,3-dihydro-3,3-dimethyl-, 1,1-dioxide
• 3,3-dimethyl-2H-1,2-benzothiazole 1,1-dioxide
• FT-0691961
• XHTPPQBDONGRAF-UHFFFAOYSA-N
• 102362-98-1
• BP-10708
• SCHEMBL448460
• DTXSID90403400
• PS-20887
• 3,3-dimethyl-2,3-dihydro-1,2-benzothiazole-1,1-dione
• starbld0019127
• 2,3-Dihydro-3,3-dimethyl-1,2-benzisothiazole 1,1-dioxide, >=97.0%
• 2,3-DIHYDRO-3,3-DIMETHYL-1,2-BENZISOTHIAZOLE1,1-DIOXIDE
• AKOS022179595
• J-000679
• D78666
• 3,3-dimethyl-2,3-dihydro-1lambda,2-benzothiazole-1,1-dione
• 3,3-DIMETHYL-2H-1??,2-BENZOTHIAZOLE-1,1-DIONE

• MDL： MFCD00210043
• Inchi： 1S/C9H11NO2S/c1-9(2)7-5-3-4-6-8(7)13(11,12)10-9/h3-6,10H,1-2H3
• InChI Key： XHTPPQBDONGRAF-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(C)(C)N1)(=O)=O

Computed Properties

• Exact Mass: 197.05113
• Monoisotopic Mass: 197.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.6A^2

Experimental Properties

• Density: 1.236
• Melting Point: 101-107 °C
• Boiling Point: 316.9°C at 760 mmHg
• Flash Point: 145.5°C
• Refractive Index: 1.553
• PSA: 46.17
• LogP: 2.62320

3,3-dimethyl-2H-1,2-benzothiazole 1,1-dioxide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• Safety Term：Safety Statements 22-24/25WGK Germany 3